Cas no 1691723-62-2 (3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol
• CAS No: 1691723-62-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6275867
• PubChem ID: 84718957
• Update Time: 2025-05-20

3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol
• EN300-1842278
• 1691723-62-2

• Inchi： 1S/C11H23NO/c1-11(8-12,9-13)7-10-5-3-2-4-6-10/h10,13H,2-9,12H2,1H3
• InChI Key： UYYUYBZRIQFJEH-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)CC1CCCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol (CAS No. 1691723-62-2)

3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol (CAS No. 1691723-62-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a complex aliphatic backbone with both amino and hydroxyl functional groups, presents a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol consists of a branched chain with a cyclohexylmethyl side group, which contributes to its steric hindrance and influences its reactivity in various chemical reactions. The presence of both an amino group (–NH₂) and a hydroxyl group (–OH) makes this compound particularly interesting for medicinal chemistry, as these functional groups can participate in hydrogen bonding, salt formation, and various enzymatic interactions.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or lead structures in drug discovery. The structural features of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol make it a promising candidate for further exploration in this context. Specifically, the cyclohexylmethyl moiety can enhance lipophilicity, while the amino group provides opportunities for further derivatization into amides, ureas, or other bioactive molecules.

One of the most compelling aspects of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol is its potential role in the synthesis of biologically active compounds. Researchers have been investigating its utility as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise in preliminary studies as modulators of enzyme activity and as potential candidates for treating various inflammatory and metabolic disorders.

The synthesis of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reduction of nitriles or the condensation of appropriate aldehydes with amines, followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have also been explored to improve the efficiency and selectivity of the synthetic process.

From a pharmacological perspective, the pharmacokinetic properties of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol are crucial for evaluating its potential as a drug candidate. Studies have begun to examine how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, computational modeling techniques are being employed to predict how different substituents may affect binding affinity to biological targets.

The use of 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol in drug discovery is not limited to small molecule therapeutics. Its structural framework can also be utilized in the development of biologics, such as peptidomimetics or protein-based drugs. The ability to incorporate this compound into larger molecular structures opens up new avenues for therapeutic innovation.

In conclusion, 3-amino-2-(cyclohexylmethyl)-2-methylpropan-1-ol (CAS No. 1691723-62-2) represents a valuable building block in synthetic chemistry with significant implications for pharmaceutical research. Its unique structural features and functional groups make it a versatile intermediate for developing novel bioactive compounds. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.